4-(benzyloxy)-N-{[(4-phenyl-1,3-thiazol-2-yl)amino]carbonothioyl}benzamide

• IUPAC Name: 4-phenylmethoxy-N-[(4-phenyl-1,3-thiazol-2-yl)carbamothioyl]benzamide
• InChI: InChI=1S/C24H19N3O2S2/c28-22(19-11-13-20(14-12-19)29-15-17-7-3-1-4-8-17)26-23(30)27-24-25-21(16-31-24)18-9-5-2-6-10-18/h1-14,16H,15H2,(H2,25,26,27,28,30)
• InChI Key: DFQSYUDDFUCWCW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC=C(C=C2)C(=O)NC(=S)NC3=NC(=CS3)C4=CC=CC=C4
• Molecular Formula: C24H19N3O2S2
• Molecular Weight: 445.6 g/mol

Description

4-(benzyloxy)-N-{[(4-phenyl-1,3-thiazol-2-yl)amino]carbonothioyl}benzamide is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is a thiazole derivative that has been shown to exhibit a range of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of 4-(benzyloxy)-N-{[(4-phenyl-1,3-thiazol-2-yl)amino]carbonothioyl}benzamide is not fully understood. However, it is believed to act by inhibiting the activity of enzymes involved in DNA replication and protein synthesis, leading to cell death.
Biochemical and Physiological Effects
4-(benzyloxy)-N-{[(4-phenyl-1,3-thiazol-2-yl)amino]carbonothioyl}benzamide has been shown to exhibit a range of biochemical and physiological effects. In addition to its antitumor and antimicrobial activity, this compound has been shown to exhibit anti-inflammatory and antioxidant activity. It has also been shown to have a neuroprotective effect, making it a potential candidate for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 4-(benzyloxy)-N-{[(4-phenyl-1,3-thiazol-2-yl)amino]carbonothioyl}benzamide in lab experiments is its wide range of potential applications. However, one limitation is that its mechanism of action is not fully understood, making it difficult to optimize its use in certain experiments.

Future Directions

There are several future directions for research on 4-(benzyloxy)-N-{[(4-phenyl-1,3-thiazol-2-yl)amino]carbonothioyl}benzamide. One area of research could focus on optimizing its use as an antimicrobial agent. Another area of research could focus on its potential use in the treatment of neurodegenerative diseases. Additionally, further studies could be conducted to better understand its mechanism of action and potential applications in cancer research.

Synthesis Methods

The synthesis of 4-(benzyloxy)-N-{[(4-phenyl-1,3-thiazol-2-yl)amino]carbonothioyl}benzamide involves the reaction of 4-(benzyloxy)benzoyl chloride with 4-phenyl-1,3-thiazol-2-amine in the presence of a base such as triethylamine. The resulting product is then treated with carbon disulfide and a primary amine to yield the final product.

Scientific Research Applications

4-(benzyloxy)-N-{[(4-phenyl-1,3-thiazol-2-yl)amino]carbonothioyl}benzamide has been studied for its potential applications in scientific research. This compound has been shown to exhibit antitumor activity in vitro against a range of cancer cell lines. Additionally, it has been shown to inhibit the growth of bacteria and fungi, making it a potential candidate for the development of new antimicrobial agents.